Cas no 659743-72-3 (3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde)

• Product name: 3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde
• CAS No: 659743-72-3
• MF: C₉H₁₂N₂O
• MW: 164.20438
• CID: 1115575
• PubChem ID: 45088814

3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-methyl-Imidazo[1,5-a]pyridine-1-carboxaldehyde
• Imidazo[1,5-a]pyridine-1-carboxaldehyde, 5,6,7,8-tetrahydro-3-methyl- (9CI)
• 3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde
• EN300-1296494
• 3-Methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carbaldehyde
• 3-METHYL-5H,6H,7H,8H-IMIDAZO[1,5-A]PYRIDINE-1-CARBALDEHYDE
• 659743-72-3

• Inchi： InChI=1S/C9H12N2O/c1-7-10-8(6-12)9-4-2-3-5-11(7)9/h6H,2-5H2,1H3
• InChI Key： HHQIRLRAPHKUIT-UHFFFAOYSA-N
• SMILES： CC1=NC(=C2N1CCCC2)C=O

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 34.89

Additional information on 3-methyl-5H,6H,7H,8H-imidazo1,5-apyridine-1-carbaldehyde

Comprehensive Overview of 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 659743-72-3)

3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 659743-72-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. Its carbaldehyde functional group makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds.

In recent years, the demand for imidazo[1,5-a]pyridine derivatives has surged, driven by their potential applications in medicinal chemistry. Researchers are particularly interested in how 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde can be utilized to create novel therapeutics targeting neurological disorders and infectious diseases. The compound's methyl substitution at the 3-position enhances its stability and bioavailability, making it a promising candidate for further exploration.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde?" The synthesis typically involves multi-step reactions, starting from readily available pyridine derivatives. Key steps include cyclization and formylation, often catalyzed by transition metals or organocatalysts. The optimization of these synthetic pathways is a hot topic in organic chemistry forums and research publications.

Another area of interest is the compound's role in green chemistry. With growing environmental concerns, scientists are exploring eco-friendly methods to produce imidazo[1,5-a]pyridine derivatives. Techniques such as microwave-assisted synthesis and solvent-free reactions have shown promise in reducing waste and energy consumption while maintaining high yields of 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde.

The compound's physicochemical properties are also a subject of study. Its molecular weight, solubility, and melting point are critical parameters for industrial applications. For instance, its moderate solubility in polar solvents like ethanol and DMSO makes it suitable for formulation in drug delivery systems. These properties are often queried in databases and academic literature, reflecting the compound's relevance in applied sciences.

In the context of drug discovery, 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde serves as a scaffold for designing inhibitors of enzymes involved in inflammatory pathways. Recent studies highlight its potential in modulating immune responses, a topic of high interest given the global focus on immunotherapies. This aligns with trending searches like "imidazo[1,5-a]pyridine in immunotherapy" and "small molecule immunomodulators."

From a commercial perspective, the compound is available through specialized chemical suppliers, often listed under its CAS number 659743-72-3. Pricing and purity levels are common queries among procurement professionals, emphasizing the need for transparent supply chain information. The compound's stability under standard storage conditions (room temperature, dry environment) further enhances its practicality for industrial use.

Looking ahead, the future of 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde lies in its integration into high-throughput screening platforms. As combinatorial chemistry advances, this compound could play a pivotal role in identifying next-generation therapeutics. Its structural flexibility allows for diverse modifications, catering to the evolving needs of precision medicine.

In summary, 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carbaldehyde (CAS No. 659743-72-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its synthesis, properties, and potential uses continue to inspire research, making it a standout subject in contemporary chemistry discussions.